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Compound of Interest

Compound Name: aspergillusidone F

Cat. No.: B15601674 Get Quote

For researchers, scientists, and drug development professionals, this in-depth guide provides a

comprehensive overview of the spectroscopic data for aspergillusidone F, a brominated

depsidone isolated from the marine-derived fungus Aspergillus unguis CRI282-03. This

document details the nuclear magnetic resonance (NMR) and mass spectrometry (MS) data,

along with the experimental protocols used for its characterization, offering a valuable resource

for the identification and further investigation of this natural product.

High-Resolution Mass Spectrometry (MS) Data
High-resolution electrospray ionization mass spectrometry (HRESIMS) established the

molecular formula of aspergillusidone F as C₁₉H₁₆Br₂O₅.

Ion Calculated m/z Found m/z

[M+H]⁺ 484.9491 484.9494

Nuclear Magnetic Resonance (NMR) Spectroscopic
Data
The structure of aspergillusidone F was elucidated through extensive 1D and 2D NMR

spectroscopy. The ¹H and ¹³C NMR data were acquired in acetone-d₆.

¹H NMR Data (600 MHz, acetone-d₆)
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Position δH (ppm) Multiplicity J (Hz)

3-OH 10.68 s

5 6.42 s

1'-OH 8.89 br s

3' 6.72 s

6' 6.64 s

7 2.22 s

8 2.37 s

4'-OCH₃ 3.84 s

5'-CH₃ 2.11 s

¹³C NMR Data (150 MHz, acetone-d₆)
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Position δC (ppm) Type

1 164.2 C

2 108.8 C

3 162.7 C

4 106.3 C

5 111.8 CH

6 141.7 C

1' 114.3 C

2' 158.4 C

3' 109.9 CH

4' 162.1 C

5' 112.5 C

6' 140.2 CH

7 9.3 CH₃

8 12.5 CH₃

4'-OCH₃ 56.4 CH₃

5'-CH₃ 9.7 CH₃

C=O 170.8 C

Experimental Protocols
Fungal Material and Fermentation
The fungal strain Aspergillus unguis CRI282-03 was isolated from a marine sponge collected in

the Gulf of Thailand. The fungus was cultured on potato dextrose agar (PDA) for 7 days. Plugs

of agar were then used to inoculate a solid rice medium, which was incubated at 28 °C for 30

days.
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Extraction and Isolation
The fermented rice solid medium was extracted with ethyl acetate. The resulting crude extract

was then subjected to a series of chromatographic techniques to isolate aspergillusidone F.

This included vacuum liquid chromatography (VLC) on silica gel, followed by preparative thin-

layer chromatography (TLC) and purification by high-performance liquid chromatography

(HPLC).

Spectroscopic Analysis
NMR Spectroscopy: ¹H, ¹³C, COSY, HSQC, and HMBC NMR spectra were recorded on a

Bruker Avance 600 MHz spectrometer. Chemical shifts are reported in parts per million

(ppm) and referenced to the residual solvent signals (acetone-d₆: δH 2.05, δC 29.8).

Mass Spectrometry: High-resolution mass spectra were obtained using an electrospray

ionization (ESI) mass spectrometer.

Workflow for Spectroscopic Data Acquisition
The following diagram illustrates the general workflow for the isolation and spectroscopic

characterization of a natural product like aspergillusidone F.
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Workflow for the isolation and structural elucidation of aspergillusidone F.
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[https://www.benchchem.com/product/b15601674#spectroscopic-data-of-aspergillusidone-f-
nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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